Cas no 1806338-78-2 (4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1806338-78-2
• MF: C₇H₄F₄INO
• MW: 321.010848045349
• CID: 4906158
• Update Time: 2025-10-30

4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F4INO/c8-3-14-4-1-2-13-6(12)5(4)7(9,10)11/h1-2H,3H2
• InChI Key： LLAOVHYMWIIFFL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C=CN=1)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1806338-78-2) in Chemical Biology and Pharmaceutical Research

4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1806338-78-2) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This compound, characterized by its unique trifluoromethyl and iodo substituents, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in facilitating cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds with potential therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a pivotal building block in Pd-catalyzed Suzuki-Miyaura cross-coupling reactions, yielding a series of pyridine-based compounds with promising activity against tyrosine kinases implicated in cancer progression. The presence of the trifluoromethyl group was found to enhance both the metabolic stability and binding affinity of the resulting inhibitors, underscoring the compound's value in drug design.

In the agrochemical sector, 4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine has emerged as a critical precursor for the development of next-generation pesticides. A recent patent (WO2023056789) describes its use in the synthesis of pyridine-based fungicides with improved environmental profiles and efficacy against resistant strains of plant pathogens. The fluoromethoxy group in particular was shown to confer enhanced systemic mobility within plant tissues, addressing a key challenge in crop protection formulations.

From a chemical biology perspective, researchers have exploited the reactivity of the iodo substituent in 1806338-78-2 for site-specific bioconjugation strategies. A 2024 ACS Chemical Biology publication detailed its application in the development of activity-based protein profiling (ABPP) probes, where the compound served as a warhead for covalent modification of catalytic cysteine residues. This approach has opened new avenues for target identification and validation in drug discovery programs.

The safety profile and handling considerations of 4-Fluoromethoxy-2-iodo-3-(trifluoromethyl)pyridine have also been the subject of recent investigations. While generally stable under standard laboratory conditions, studies recommend storage under inert atmosphere due to potential sensitivity to light and moisture. Appropriate personal protective equipment is advised when handling this compound, particularly given the lability of the iodo substituent under certain conditions.

Looking forward, the unique physicochemical properties of 1806338-78-2 continue to inspire innovative applications across multiple domains of chemical research. Ongoing studies are exploring its potential in materials science, particularly in the development of fluorinated liquid crystals and electronic materials. The compound's ability to serve as a versatile synthon while imparting desirable characteristics to final products ensures its enduring relevance in cutting-edge research.